Cas no 1804891-91-5 (2,4-Bis(trifluoromethyl)-3-hydroxythiophenol)

• Product Name: 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol
• CAS No: 1804891-91-5
• MF: C₈H₄F₆OS
• MW: 262.17218208313
• CID: 4962457
• Update Time: 2025-06-30

2,4-Bis(trifluoromethyl)-3-hydroxythiophenol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol

• Inchi： 1S/C8H4F6OS/c9-7(10,11)3-1-2-4(16)5(6(3)15)8(12,13)14/h1-2,15-16H
• InChI Key： PBKLUZSLMGBLPL-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C(F)(F)F)C(=C1C(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 3.5
• Topological Polar Surface Area: 21.2

Additional information on 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol

2,4-Bis(trifluoromethyl)-3-hydroxythiophenol (CAS No. 1804891-91-5): A Comprehensive Overview

2,4-Bis(trifluoromethyl)-3-hydroxythiophenol (CAS No. 1804891-91-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophenols, which are known for their diverse applications in pharmaceutical and materials science. The presence of trifluoromethyl groups and a hydroxyl group in its structure imparts distinct chemical and biological properties, making it a subject of extensive research.

The trifluoromethyl groups in 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol contribute to its high lipophilicity and metabolic stability, which are crucial for drug development. These groups also enhance the compound's ability to cross biological membranes, thereby improving its bioavailability. The hydroxyl group, on the other hand, provides a site for potential hydrogen bonding and can influence the compound's solubility and reactivity.

Recent studies have explored the biological activities of 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol. One notable area of research is its potential as an antioxidant. Thiophenols are known for their antioxidant properties, and the presence of the hydroxyl group in this compound further enhances its ability to scavenge free radicals. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may be useful in managing inflammatory conditions such as arthritis and inflammatory bowel disease.

The structural uniqueness of 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol also makes it an interesting target for drug design and synthesis. Researchers have been investigating its use as a scaffold for the development of new therapeutic agents. For example, modifications to the thiophenol ring or the introduction of additional functional groups can lead to compounds with enhanced potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol-based drugs. Preliminary results from phase I trials have shown that these compounds are well-tolerated by patients and exhibit promising pharmacokinetic profiles. Further studies are needed to fully understand their therapeutic potential and to optimize their use in clinical settings.

Beyond its pharmaceutical applications, 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol has also found use in materials science. Its high thermal stability and chemical resistance make it suitable for applications in polymer synthesis and coatings. Researchers have developed novel polymers incorporating this compound that exhibit improved mechanical properties and durability.

In conclusion, 2,4-Bis(trifluoromethyl)-3-hydroxythiophenol (CAS No. 1804891-91-5) is a multifaceted compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure confers properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and applications, this compound is poised to play a significant role in advancing various fields of science and technology.